Cas no 90048-99-0 (6,8-Dioxabicyclo[3.2.1]octane-7-methanamine)

• Product Name: 6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
• CAS No: 90048-99-0
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 811869
• PubChem ID: 226440
• Update Time: 2025-04-19

6,8-Dioxabicyclo[3.2.1]octane-7-methanamine Chemical and Physical Properties

Names and Identifiers

• 6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
• 6,8-dioxabicyclo[3.2.1]octan-7-ylmethanamine
• 7,8-dioxabicyclo[3.2.1]oct-6-ylmethanamine
• NSC16851
• NSC-16851
• AKOS006361216
• 90048-99-0
• 1-(6,8-Dioxabicyclo[3.2.1]octan-7-yl)methanamine
• DTXSID90280450

• Inchi： 1S/C7H13NO2/c8-4-6-5-2-1-3-7(9-5)10-6/h5-7H,1-4,8H2
• InChI Key： KHEXAWPAJMQYRW-UHFFFAOYSA-N
• SMILES： O1C2CCCC1C(CN)O2

Computed Properties

• Exact Mass: 143.095
• Monoisotopic Mass: 143.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.103
• Boiling Point: 227.8°Cat760mmHg
• Flash Point: 97.9°C
• Refractive Index: 1.484